4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide

• IUPAC Name: 4-[[2-[2-(butan-2-ylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(furan-2-ylmethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C27H34N4O4S/c1-3-18(2)29-24(32)17-36-27-30-23-9-5-4-8-22(23)26(34)31(27)16-19-10-12-20(13-11-19)25(33)28-15-21-7-6-14-35-21/h4-9,14,18-20H,3,10-13,15-17H2,1-2H3,(H,28,33)(H,29,32)
• InChI Key: XGUQBELAMKBYHD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=CC=CC=C2C(=O)N1CC3CCC(CC3)C(=O)NCC4=CC=CO4
• Molecular Formula: C27H34N4O4S
• Molecular Weight: 510.6 g/mol

Description

4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C27H34N4O4S and its molecular weight is 510.65. The purity is usually 95%.
BenchChem offers high-quality 4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ultrasound Mediated Synthesis

The compound has been synthesized using ultrasound irradiation, demonstrating a simple and efficient protocol that yields high amounts of the compound in a short time. This method is particularly significant for its application in creating potent tyrosinase inhibitors, which are essential in medicinal chemistry (Dige et al., 2019).

Palladium-Catalyzed Oxidative Cyclization-Alkoxycarbonylation

This compound has been synthesized via a palladium-catalyzed oxidative carbonylation process, leading to the creation of various heterocyclic derivatives. This method's importance lies in its ability to produce a range of derivatives under varying conditions, showing the compound's versatility in synthetic organic chemistry (Bacchi et al., 2005).

Directed Lithiation and Palladium-Catalyzed Coupling

The compound has been used in reactions involving directed lithiation and palladium-catalyzed coupling. This showcases the compound's potential in creating substituted furans, a crucial component in pharmaceuticals and fine chemicals (Ennis & Gilchrist, 1990).

Camps Cyclization

This compound undergoes Camps cyclization to form quinolin-4(1H)-ones, highlighting its role in synthesizing complex molecular structures useful in medicinal chemistry and material sciences (Mochalov et al., 2016).

Antibacterial and Anti-inflammatory Properties

The compound has been synthesized and evaluated for its antibacterial and anti-inflammatory properties. This indicates its potential use in developing new treatments for infections and inflammation-related disorders (Alam et al., 2011).

Oxone-Mediated Annulation

An oxone-mediated reaction involving this compound leads to the formation of dihydroquinazolin-4(1H)-ones, illustrating its utility in innovative synthetic methodologies for developing biologically active compounds (Sriramoju et al., 2018).